2-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4-dioxane

• IUPAC Name: 2-[(4-fluorosulfonyloxyphenyl)carbamoyl]-1,4-dioxane
• InChI: InChI=1S/C11H12FNO6S/c12-20(15,16)19-9-3-1-8(2-4-9)13-11(14)10-7-17-5-6-18-10/h1-4,10H,5-7H2,(H,13,14)
• InChI Key: YARLILHIGXJGGX-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CO1)C(=O)NC2=CC=C(C=C2)OS(=O)(=O)F
• Molecular Formula: C11H12FNO6S
• Molecular Weight: 305.28 g/mol
• CAS No.: 2411310-55-7

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the dioxane ring, followed by the introduction of the carbamoyl and fluorosulfonyloxyphenyl groups. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The dioxane ring provides a rigid structure, while the carbamoyl and fluorosulfonyloxyphenyl groups may introduce some degree of polarity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the carbamoyl group might be susceptible to hydrolysis, while the fluorosulfonyloxyphenyl group could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the dioxane ring might influence its stability, while the polar functional groups could affect its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it were a drug, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further studies to fully characterize its physical and chemical properties, investigations into its potential uses, and the development of methods for its efficient synthesis.